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Compound of Interest
Compound Name: 3-(1H-Pyrrol-1-yl)benzaldehyde

Cat. No.: B143549

L  Get Quote

Chemical Identification and Physical Properties

3-(1H-Pyrrol-1-yl)benzaldehyde is a specialty chemical primarily used in research and
development.[1][2]

Table 1: Physical and Chemical Properties of 3-(1H-Pyrrol-1-yl)benzaldehyde and Related

Compounds
3-(1H-Pyrrol-1- 4-(1H-Pyrrol-1- Benzaldehyde
Property
yl)benzaldehyde yl)benzaldehyde (Parent Compound)
CAS Number 129747-77-9[1][2] 23351-05-5 100-52-7[3]
Molecular Formula C11HaNO[2] C11H9NO C7HsO[3]
Molecular Weight 171.20 g/mol [2] 171.2 g/mol 106.12 g/mol [3]
Appearance Light yellow powder[1]  Solid Colorless liquid[4]
Melting Point 54°C[1] 92-95°C -26°C[5]
- _ 311.8°C at 760
Boiling Point 306.6°C at 760 mmHg  178-179°C[6]
mmHg[1]
Flash Point Not available Not available 63-64°C[4][5]
- ] ] Slightly soluble in
Solubility Not available Not available
water[4]
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Hazard Identification and Classification

While specific GHS classification for 3-(1H-Pyrrol-1-yl)benzaldehyde is not readily available,
the related isomer, 4-(1H-Pyrrol-1-yl)benzaldehyde, is classified as follows:

e GHS Pictogram: GHSO07 (Harmful)
 Signal Word: Warning

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation)

Based on the data for benzaldehyde, the following hazards should also be considered:
» Flammability: Combustible liquid.[4][5]
o Acute Toxicity: Harmful if swallowed or inhaled.[7][8]

o Environmental Hazards: Toxic to aquatic life with long-lasting effects.[6]

Safe Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.[8]

o Ensure adequate ventilation to control airborne concentrations.[3][9]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side shields or goggles.[10]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[5][11]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved respirator.
[11]

Handling Procedures:
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Avoid contact with skin, eyes, and clothing.[3][5]

Do not breathe dust or vapors.[8]

Keep away from heat, sparks, and open flames.[3][9]

Take precautionary measures against static discharge.

Wash hands thoroughly after handling.[7][8]

Storage Conditions:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]
o Store locked up.

e For some isomers, storage at 4°C under nitrogen is recommended.

First Aid Measures

Table 2: First Aid Procedures
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek immediate medical attention.[3][5]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) -
water for at least 15 minutes. If skin irritation

persists, seek medical attention.[5][11]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention, preferably

from an ophthalmologist.[3][8]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[3][8]

Fire and Explosion Hazard Data

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[3][5][8]

e Specific Hazards: The substance is combustible.[5] Vapors are heavier than air and may
form explosive mixtures with air, especially upon intense heating.[12]

» Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[3][5] Use water spray to cool unopened containers.[3]

Accidental Release Measures

Personal Precautions:

o Evacuate personnel to a safe area.[3][9]
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o Wear appropriate personal protective equipment (see Section 3).[3]

e Ensure adequate ventilation.[3]

e Remove all sources of ignition.[3][5]

Environmental Precautions:

e Prevent the substance from entering drains, surface water, or ground water.[3][8]
Containment and Cleanup:

o For solids, sweep up and place in a suitable container for disposal.

 For liquids, absorb with an inert material (e.g., sand, Chemizorb®) and collect for disposal.[5]

e Ventilate the area and wash the spill site after material pickup is complete.[8]

Stability and Reactivity

Chemical Stability: Stable under recommended storage conditions. May undergo
decomposition with long-term exposure to light.[12]

» Conditions to Avoid: Heat, flames, sparks, and direct sunlight.[12]

e Incompatible Materials: Strong oxidizing agents, strong bases, alkalis, aluminum, and iron.
[12]

» Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed
under fire conditions.[5][8]

Toxicological Information

Specific toxicological data for 3-(1H-Pyrrol-1-yl)benzaldehyde is not available. The following
data for benzaldehyde provides an indication of potential toxicity.

Table 3: Acute Toxicity Data for Benzaldehyde
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Route Species Test Value
Oral Rat LD50 800 - 2850 mg/kg[13]
Inhalation Rat LC50 <5 mg/L (4 hours)[14]

o Skin Irritation: Causes skin irritation.[8]
o Eye Irritation: Causes serious eye irritation.[7][8]
o Respiratory Irritation: May cause respiratory irritation.[7][8]

o Sensitization: Not likely to be a skin sensitizer based on the weight of evidence for
benzaldehyde.

o Carcinogenicity: No evidence of carcinogenicity in rats, some evidence in mice for
benzaldehyde. Not considered a carcinogenic risk to humans at concentrations used in
cosmetics.[13]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of specific benzaldehyde
derivatives are typically found in regulatory submissions or peer-reviewed literature. A general
methodology for an acute oral toxicity study, based on OECD Test Guideline 401, would
involve:

o Animal Selection: Use of a single sex of a standard laboratory rodent strain (e.g., Wistar
rats).

o Dose Administration: Administration of the test substance by gavage at several dose levels.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for a period of 14 days.

o Necropsy: A gross necropsy is performed on all animals at the end of the study.

o Data Analysis: The median lethal dose (LD50) is calculated from the mortality data.
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Caption: General workflow for the safe handling of chemical compounds.
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Caption: Logical steps for responding to an accidental chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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